Cas no 537668-54-5 (2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 537668-54-5
• MF: C₁₈H₁₄BrN₃OS
• MW: 400.292261600494
• CID: 6198691
• PubChem ID: 2155973
• Update Time: 2025-07-09

2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido5,4-bindol-4-one
• NCGC00135624-01
• F0580-0089
• SR-01000907039-1
• CHEMBL1570653
• AKOS002054969
• HMS1901A16
• 537668-54-5
• G856-0805
• Oprea1_743083
• 2-[(4-bromophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one
• ZINC02720609
• 2-{[(4-bromophenyl)methyl]sulfanyl}-3-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 2-((4-bromobenzyl)thio)-3-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one
• SR-01000907039
• EU-0089008

• Inchi： 1S/C18H14BrN3OS/c1-22-17(23)16-15(13-4-2-3-5-14(13)20-16)21-18(22)24-10-11-6-8-12(19)9-7-11/h2-9,20H,10H2,1H3
• InChI Key： GGZVVSXLUJCIJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NC2C3C=CC=CC=3NC=2C(N1C)=O

Computed Properties

• Exact Mass: 399.00410g/mol
• Monoisotopic Mass: 399.00410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido5,4-bindol-4-one

Comprehensive Overview of 2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 537668-54-5)

The compound 2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 537668-54-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrimidoindole core, combined with a 4-bromophenyl substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The 2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one structure aligns with this trend, as its bromophenyl moiety enhances binding affinity to specific protein domains. This property is critical for designing targeted therapies, especially in oncology and neurodegenerative diseases, where selective inhibition is paramount.

The synthesis of CAS No. 537668-54-5 involves multi-step organic reactions, including S-alkylation and cyclization strategies. Its methylsulfanyl group contributes to improved solubility and bioavailability, addressing a common challenge in drug development. Additionally, the pyrimidoindole scaffold is known for its stability under physiological conditions, making it suitable for in vivo studies. These attributes have led to its inclusion in high-throughput screening libraries for identifying lead compounds.

From an industrial perspective, 537668-54-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production. This aligns with global initiatives to minimize the environmental impact of chemical manufacturing. Moreover, its bromine-containing structure offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In the realm of computational chemistry, 2-{(4-bromophenyl)methylsulfanyl}-3-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one has been modeled extensively to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Such studies are vital for optimizing its pharmacokinetics and reducing off-target effects. The integration of AI-driven drug design tools has further accelerated its exploration, highlighting its potential as a multi-target agent.

Beyond pharmaceuticals, this compound's aromatic and electron-rich features make it a candidate for organic electronics. Its ability to form stable thin films could benefit applications in OLEDs (Organic Light-Emitting Diodes) or sensors. This interdisciplinary appeal underscores its versatility and broadens its commercial viability.

As the scientific community continues to investigate CAS No. 537668-54-5, its role in addressing unmet medical and technological needs becomes increasingly evident. Whether as a biochemical probe or a material precursor, its unique properties position it at the forefront of innovation. Future research will likely focus on scaling its synthesis and exploring its mechanistic pathways in greater detail.